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Compound of Interest

Compound Name: R121919 hydrochloride

Cat. No.: B1678691

R121919 Hydrochloride Technical Support
Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the solubility of R121919 hydrochloride. Below you will find
frequently asked questions, troubleshooting guides, and detailed experimental protocols to
assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is R121919 hydrochloride and its primary mechanism of action?

R121919 hydrochloride is a potent and selective antagonist of the Corticotropin-Releasing
Factor Receptor 1 (CRF1).[1][2][3] Its high affinity for the CRF1 receptor (Ki = 3.5 nM) allows it
to block the actions of corticotropin-releasing factor (CRF), a key mediator of the body's stress
response.[2] By inhibiting the CRF1 receptor, R121919 hydrochloride can reduce stress-
induced elevations of plasma adrenocorticotropic hormone (ACTH) and has demonstrated
anxiolytic and antidepressant effects in vivo.[2][3]

Q2: What are the recommended storage conditions for R121919 hydrochloride?

For long-term stability, R121919 hydrochloride powder should be stored at +4°C.[2] Stock
solutions can be stored at -20°C for up to one year or at -80°C for up to two years. To prevent
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degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution
into smaller volumes for single-use applications.[1]

Q3: In which solvents is R121919 hydrochloride soluble?

R121919 hydrochloride has good solubility in ethanol and dimethyl sulfoxide (DMSO). It is
also soluble in various co-solvent mixtures commonly used for in vivo studies. Please refer to
the solubility data table below for more details.

Solubility Data

For ease of comparison, the following table summarizes the solubility of R121919
hydrochloride in various solvents.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
May require
Ethanol 41.7[2] 100[2] sonication to fully
dissolve.[4]
Gentle warming may
be required.[2] Use of
newly opened DMSO
DMSO 4.17[2] 10[2] _ _
is recommended as it
is hygroscopic, which
can affect solubility.[1]
10% EtOH, 40%
Results in a clear
PEG300, 5% Tween- =25 =>6.57 )
) solution.[1][4]
80, 45% Saline
Results in a
10% EtOH, 90% (20% ”s 6.57 suspended solution;
SBE-B-CD in Saline) ' ' requires sonication.[1]
[4]
10% EtOH, 90% Corn Results in a clear
_ >25 >6.57 _
oil solution.[1][4]
10% DMSO, 40% _
Results in a clear
PEG300, 5% Tween- >1.79 >4.70 )
) solution.[1][4]
80, 45% Saline
Results in a
10% DMSO, 90% _
] suspended solution;
(20% SBE-B-CD in 1.79 4.70 _ o
) requires sonication.[1]
Saline)
[4]
10% DMSO, 90% Results in a clear
>21.79 24.70

Corn Ol

solution.[1][4]

Molecular Weight of R121919 hydrochloride: 416.99 g/mol [2]

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.tocris.com/products/r-121919-hydrochloride_6530
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://www.medchemexpress.com/R121919.html
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/R121919.html
https://file.medchemexpress.com/batch_PDF/HY-14127/R121919-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1678691?utm_src=pdf-body
https://www.tocris.com/products/r-121919-hydrochloride_6530
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Guide

Encountering issues with solubility can be a common hurdle. This guide addresses potential
problems and offers solutions.

Problem: R121919 hydrochloride is not fully dissolving in DMSO or ethanol at the desired
concentration.

¢ Solution 1: Gentle Warming. For solutions in DMSO, gentle warming can aid dissolution.[2]
Be cautious not to overheat the solution, as this may degrade the compound.

¢ Solution 2: Sonication. Using an ultrasonic bath can help break up particulates and facilitate
dissolution, especially in ethanol.[4]

¢ Solution 3: Fresh Solvent. DMSO is hygroscopic and can absorb moisture from the air, which
may impact solubility. Using a fresh, unopened bottle of DMSO is recommended.[1]

Problem: Precipitation or phase separation occurs when preparing aqueous dilutions from a
stock solution.

e Solution 1: Use of Co-solvents. For in vivo experiments requiring aqueous solutions, it is
often necessary to use a co-solvent system. Formulations containing PEG300, Tween-80, or
SBE-(3-CD can help maintain the solubility of R121919 hydrochloride in an aqueous
vehicle.[1][4]

e Solution 2: Stepwise Dilution. When preparing co-solvent formulations, add each solvent
component sequentially and ensure the compound is fully dissolved at each step before
adding the next component.[1][4]

Experimental Protocols

Below are detailed protocols for preparing R121919 hydrochloride solutions for in vivo
studies.

Protocol 1: Preparation of a 2.5 mg/mL Solution using an Ethanol-based Vehicle

e Prepare a stock solution of R121919 hydrochloride in ethanol.
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In a sterile tube, add the required volume of the ethanol stock solution.
Add PEG300 to a final concentration of 40%.
Add Tween-80 to a final concentration of 5%.
Add saline to reach the final desired volume (45% of the total volume).

Vortex the solution until it is clear and homogenous. This will result in a clear solution with a
solubility of at least 2.5 mg/mL.[1][4]

Protocol 2: Preparation of a 1.79 mg/mL Solution using a DMSO-based Vehicle

Prepare a stock solution of R121919 hydrochloride in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.
Add PEG300 to a final concentration of 40%.

Add Tween-80 to a final concentration of 5%.

Add saline to reach the final desired volume (45% of the total volume).

Vortex the solution until it is clear and homogenous. This will result in a clear solution with a
solubility of at least 1.79 mg/mL.[1][4]

Visualizing the Mechanism of Action

To better understand the experimental context, the following diagrams illustrate the signaling

pathway of the CRF1 receptor and a general experimental workflow for preparing R121919

hydrochloride solutions.

CRF Activates

Converts ATP to Stress Response
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Click to download full resolution via product page

Caption: CRF1 Receptor Signaling Pathway Antagonism by R121919 Hydrochloride.
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Caption: General Workflow for Preparing R121919 Hydrochloride Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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